Cas no 2228568-13-4 (3-amino-3-(6-chloropyridin-3-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(6-chloropyridin-3-yl)cyclobutan-1-ol
• CAS No: 2228568-13-4
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 6097884
• PubChem ID: 165781987
• Update Time: 2025-10-07

3-amino-3-(6-chloropyridin-3-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(6-chloropyridin-3-yl)cyclobutan-1-ol
• EN300-1982183
• 2228568-13-4

• Inchi： 1S/C9H11ClN2O/c10-8-2-1-6(5-12-8)9(11)3-7(13)4-9/h1-2,5,7,13H,3-4,11H2
• InChI Key： LHAWTGGROPHJOG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1(CC(C1)O)N

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-3-(6-chloropyridin-3-yl)cyclobutan-1-ol

Recent Advances in the Study of 3-amino-3-(6-chloropyridin-3-yl)cyclobutan-1-ol (CAS: 2228568-13-4)

3-amino-3-(6-chloropyridin-3-yl)cyclobutan-1-ol (CAS: 2228568-13-4) is a cyclobutane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of targeting specific enzymes or receptors involved in disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes to 3-amino-3-(6-chloropyridin-3-yl)cyclobutan-1-ol, highlighting a novel asymmetric synthesis method that improves yield and enantiomeric purity. The study demonstrated that the compound's unique stereochemistry is critical for its interaction with biological targets, such as kinases and G-protein-coupled receptors (GPCRs).

Further research has investigated the compound's potential as a building block for more complex molecules. For instance, a team at the University of Cambridge reported its use in the synthesis of cyclobutane-containing peptidomimetics, which show promise as protease inhibitors. The rigid cyclobutane ring is thought to confer conformational stability, enhancing binding affinity and selectivity.

In the context of drug development, 3-amino-3-(6-chloropyridin-3-yl)cyclobutan-1-ol has been evaluated as a precursor for small-molecule therapeutics targeting inflammatory diseases. A 2024 preclinical study demonstrated its efficacy in modulating the NF-κB pathway, suggesting potential applications in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Researchers are actively exploring modifications to improve solubility and metabolic stability while retaining the desired biological activity. Computational modeling and structure-activity relationship (SAR) studies are playing a key role in these efforts.

In conclusion, 3-amino-3-(6-chloropyridin-3-yl)cyclobutan-1-ol represents a versatile and pharmacologically relevant scaffold with broad potential in medicinal chemistry. Ongoing research aims to further elucidate its mechanisms of action and expand its applications in drug discovery.